Cas no 2228543-74-4 (3-(2-bromo-5-methylphenoxy)-3-methylazetidine)

• Product Name: 3-(2-bromo-5-methylphenoxy)-3-methylazetidine
• CAS No: 2228543-74-4
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5838136
• PubChem ID: 165702612
• Update Time: 2025-06-08

3-(2-bromo-5-methylphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-methylphenoxy)-3-methylazetidine
• 2228543-74-4
• EN300-1908593

• Inchi： 1S/C11H14BrNO/c1-8-3-4-9(12)10(5-8)14-11(2)6-13-7-11/h3-5,13H,6-7H2,1-2H3
• InChI Key： ZZAYWZNWRWZKNI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1OC1(C)CNC1

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-bromo-5-methylphenoxy)-3-methylazetidine

Professional Introduction to Compound with CAS No. 2228543-74-4 and Product Name: 3-(2-bromo-5-methylphenoxy)-3-methylazetidine

The compound with the CAS number 2228543-74-4 and the product name 3-(2-bromo-5-methylphenoxy)-3-methylazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a bromo substituent on the aromatic ring and a methyl group on the azetidine ring contributes to its distinct chemical properties, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Azetidine derivatives, in particular, have shown promise as intermediates in the synthesis of various bioactive molecules. The compound 3-(2-bromo-5-methylphenoxy)-3-methylazetidine is no exception, as its structural design suggests potential utility in the development of new drugs targeting various diseases.

The bromo and methyl substituents play crucial roles in modulating the reactivity and biological activity of this compound. The bromine atom, for instance, can serve as a handle for further functionalization through cross-coupling reactions, which are widely used in pharmaceutical synthesis. Meanwhile, the methyl group on the azetidine ring can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

Recent studies have highlighted the importance of 3-(2-bromo-5-methylphenoxy)-3-methylazetidine in the synthesis of novel therapeutic agents. Researchers have demonstrated its utility as a building block for more complex molecules with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The structural motif of 3-(2-bromo-5-methylphenoxy)-3-methylazetidine also aligns well with current trends in drug discovery, where small heterocyclic rings are often integrated into drug molecules to improve their solubility, bioavailability, and target specificity. The combination of a phenolic ether moiety and an azetidine ring provides a versatile scaffold that can be modified to achieve desired pharmacological effects.

In addition to its synthetic value, this compound has shown interesting biological activities. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings underscore the need for further investigation into its potential therapeutic applications. Researchers are currently exploring its efficacy in preclinical models to assess its suitability for drug development.

The chemical properties of 3-(2-bromo-5-methylphenoxy)-3-methylazetidine also make it an attractive candidate for studying structure-activity relationships (SAR). By systematically modifying its structure, scientists can gain insights into how different functional groups influence its biological activity. This information is invaluable for designing more effective drugs with improved therapeutic profiles.

From a synthetic chemistry perspective, this compound offers opportunities for exploring new reaction pathways and methodologies. The presence of both a bromine atom and a methyl group on the azetidine ring provides multiple points for functionalization, enabling chemists to construct increasingly complex molecules through multi-step synthetic strategies.

The growing body of research on 3-(2-bromo-5-methylphenoxy)-3-methylazetidine underscores its significance as a pharmaceutical intermediate. As our understanding of its chemical and biological properties continues to expand, it is likely that this compound will play an increasingly important role in the development of new medicines.

In conclusion, 3-(2-bromo-5-methylphenoxy)-3-methylazetidine represents a promising candidate for further research in medicinal chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research progresses, we can expect to see more innovative uses for this compound in drug discovery and development.